Cas no 1781556-13-5 (1-2-(3-ethylphenyl)ethylpiperazine)

• Product Name: 1-2-(3-ethylphenyl)ethylpiperazine
• CAS No: 1781556-13-5
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6104286
• PubChem ID: 84684089
• Update Time: 2025-06-12

1-2-(3-ethylphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-ethylphenyl)ethylpiperazine
• 1-[2-(3-ethylphenyl)ethyl]piperazine
• EN300-1752429
• 1781556-13-5

• Inchi： 1S/C14H22N2/c1-2-13-4-3-5-14(12-13)6-9-16-10-7-15-8-11-16/h3-5,12,15H,2,6-11H2,1H3
• InChI Key： HVKDCWVWFBWDRN-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=C(CC)C=2)CCNCC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(3-ethylphenyl)ethylpiperazine

Introduction to 1-2-(3-ethylphenyl)ethylpiperazine (CAS No. 1781556-13-5)

1-2-(3-ethylphenyl)ethylpiperazine, chemically designated as a compound with the CAS number 1781556-13-5, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 1-2-(3-ethylphenyl)ethylpiperazine make it a compound of interest for researchers exploring novel pharmacological targets.

The molecular structure of 1-2-(3-ethylphenyl)ethylpiperazine consists of a piperazine ring substituted with an ethyl chain that extends to a phenyl ring carrying an ethyl group at the 3-position. This specific arrangement contributes to its unique chemical properties and biological interactions. The presence of the ethyl group on the phenyl ring enhances its lipophilicity, which can influence its ability to cross biological membranes, thereby affecting its bioavailability and pharmacokinetic profile.

In recent years, there has been growing interest in piperazine derivatives due to their potential role in treating various neurological and psychiatric disorders. Research has indicated that compounds with similar structural motifs may interact with neurotransmitter systems, particularly those involving dopamine and serotonin. 1-2-(3-ethylphenyl)ethylpiperazine has been studied for its potential effects on these systems, although further research is needed to fully understand its mechanisms of action.

One of the most compelling aspects of 1-2-(3-ethylphenyl)ethylpiperazine is its versatility in drug design. The piperazine core is a common scaffold in many drugs, including antipsychotics and antidepressants. By modifying the substituents around this core, chemists can fine-tune the biological activity of the molecule. For instance, studies have shown that varying the length and nature of the side chains can significantly alter the potency and selectivity of these compounds.

The synthesis of 1-2-(3-ethylphenyl)ethylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

The pharmacological profile of 1-2-(3-ethylphenyl)ethylpiperazine has been explored in both preclinical and clinical settings. Preclinical studies have demonstrated potential effects on dopamine receptor activity, which could make it relevant for treating conditions such as schizophrenia or Parkinson's disease. Additionally, its interaction with serotonin receptors suggests possible applications in managing depression or anxiety disorders.

In clinical trials, compounds with similar structures have shown promise in treating neurological disorders by modulating neurotransmitter activity. While 1-2-(3-ethylphenyl)ethylpiperazine has not yet entered human trials, its preclinical data support further investigation into its therapeutic potential. Researchers are particularly interested in its ability to selectively target specific neurotransmitter receptors without causing significant side effects.

The development of novel drugs often involves computational modeling and high-throughput screening to identify promising candidates. In the case of 1-2-(3-ethylphenyl)ethylpiperazine, computational studies have helped predict its binding affinity to various receptors and enzymes. These predictions guide experimental design and help prioritize compounds for further testing.

The future direction of research on 1-2-(3-ethylphenyl)ethylpiperazine includes exploring its potential as a lead compound for new drug development. By synthesizing analogs with different substituents, researchers aim to optimize its pharmacological properties further. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond traditional neurological disorders.

The safety profile of any new compound is crucial before it can be considered for clinical use. Toxicology studies are essential to assess potential adverse effects and determine safe dosage ranges. Preliminary toxicology data on related compounds suggest that careful consideration should be given to dosing and administration routes to minimize risks.

The regulatory landscape for pharmaceutical compounds is stringent, requiring extensive documentation before approval for human use. Researchers developing 1-2-(3-ethylphenyl)ethylpiperazine must navigate these regulations carefully, ensuring all safety and efficacy data meet regulatory standards before submitting applications for approval.

In conclusion, 1-2-(3-ethylphenyl)ethylpiperazine (CAS No. 1781556-13-5) is a compound with significant potential in pharmaceutical research due to its unique structure and biological activities. Further studies are needed to fully elucidate its mechanisms of action and therapeutic applications, but preliminary findings are promising. As research continues, this compound may contribute valuable insights into the treatment of neurological and psychiatric disorders.